3-(3-Aminopyrazin-2-yl)sulfanyl-1-methylpyrrolidin-2-one

• IUPAC Name: 3-(3-aminopyrazin-2-yl)sulfanyl-1-methylpyrrolidin-2-one
• InChI: InChI=1S/C9H12N4OS/c1-13-5-2-6(9(13)14)15-8-7(10)11-3-4-12-8/h3-4,6H,2,5H2,1H3,(H2,10,11)
• InChI Key: JNVLRFARKSWTQW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1=O)SC2=NC=CN=C2N
• Molecular Formula: C9H12N4OS
• Molecular Weight: 224.29 g/mol

Description

3-(3-Aminopyrazin-2-yl)sulfanyl-1-methylpyrrolidin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BAY 41-2272 and is a soluble guanylate cyclase (sGC) activator.

Scientific Research Applications

3-(3-Aminopyrazin-2-yl)sulfanyl-1-methylpyrrolidin-2-one has been extensively studied for its potential applications in various fields. One of the primary applications of this compound is in the treatment of cardiovascular diseases. The sGC activator properties of this compound make it a potential candidate for the treatment of pulmonary hypertension, heart failure, and other cardiovascular diseases.

Mechanism of Action

The mechanism of action of 3-(3-Aminopyrazin-2-yl)sulfanyl-1-methylpyrrolidin-2-one involves the activation of soluble guanylate cyclase (sGC). sGC is an enzyme that catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP is a secondary messenger that regulates various physiological processes, including vasodilation, platelet aggregation, and smooth muscle relaxation. The activation of sGC by 3-(3-Aminopyrazin-2-yl)sulfanyl-1-methylpyrrolidin-2-one leads to an increase in cGMP levels, which results in the physiological effects observed in various studies.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(3-Aminopyrazin-2-yl)sulfanyl-1-methylpyrrolidin-2-one have been extensively studied. The primary effect of this compound is the activation of sGC, which leads to an increase in cGMP levels. This increase in cGMP levels results in vasodilation, platelet aggregation inhibition, and smooth muscle relaxation. These effects have been observed in various studies and make this compound a potential candidate for the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Aminopyrazin-2-yl)sulfanyl-1-methylpyrrolidin-2-one in lab experiments include its high purity, solubility, and stability. The compound is also readily available, and the synthesis method has been optimized over the years. However, there are some limitations to using this compound in lab experiments. One of the primary limitations is its cost, which can be a significant barrier for researchers with limited funding. Additionally, the compound has a short half-life, which can make it challenging to study its effects over an extended period.

Future Directions

There are several future directions for the study of 3-(3-Aminopyrazin-2-yl)sulfanyl-1-methylpyrrolidin-2-one. One of the primary directions is the further optimization of the synthesis method to improve the yield and purity of the compound. Additionally, there is a need for more studies to investigate the potential applications of this compound in the treatment of various cardiovascular diseases. Further studies are also needed to investigate the long-term effects of this compound and its potential for drug development.
Conclusion:
3-(3-Aminopyrazin-2-yl)sulfanyl-1-methylpyrrolidin-2-one is a chemical compound with significant potential in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. While there are some limitations to using this compound in lab experiments, its potential applications in the treatment of cardiovascular diseases make it a promising candidate for further research.

Synthesis Methods

The synthesis of 3-(3-Aminopyrazin-2-yl)sulfanyl-1-methylpyrrolidin-2-one involves the reaction of 3-aminopyrazine-2-thiol with 1-methylpyrrolidin-2-one in the presence of a base. The reaction takes place at high temperatures and yields the desired compound. This synthesis method has been optimized by various researchers, and the purity of the compound has been improved over the years.